Cas no 1537447-07-6 (3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol)

• Product Name: 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol
• CAS No: 1537447-07-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5948791
• PubChem ID: 82598005
• Update Time: 2025-06-15

3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol
• EN300-1727675
• 1537447-07-6

• Inchi： 1S/C8H15N3O/c1-6-5-11(2)10-8(6)7(9)3-4-12/h5,7,12H,3-4,9H2,1-2H3
• InChI Key： JZBSEVQXYKFBAF-UHFFFAOYSA-N
• SMILES： OCCC(C1C(C)=CN(C)N=1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol (CAS No. 1537447-07-6): Properties, Applications, and Industry Insights

The chemical compound 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol (CAS No. 1537447-07-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic amine derivative features a pyrazole ring substituted with methyl groups at the 1 and 4 positions, coupled with an aminopropanol side chain, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrazole-based bioactive compounds", "amino alcohol synthesis", and "CAS 1537447-07-6 applications", reflecting its growing relevance in R&D pipelines.

From a structural perspective, the presence of both amino and hydroxyl functional groups in 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol enables diverse reactivity patterns. The compound's hydrogen-bonding capacity and chiral center (when applicable) make it particularly valuable for designing enzyme inhibitors or ligands for catalysis. Recent publications highlight its utility in constructing pharmacophores targeting neurological disorders—a hot topic aligned with trending searches like "neuroprotective small molecules 2024" and "pyrazole derivatives in drug discovery". Its logP value (estimated via computational models) suggests moderate lipophilicity, which is crucial for optimizing blood-brain barrier permeability in CNS drug development.

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators or pesticide synergists. The 1,4-dimethylpyrazole moiety may contribute to metabolic stability in plants, addressing common challenges like photodegradation—a concern frequently queried as "improving pesticide half-life" in agricultural forums. Notably, the European Chemicals Agency (ECHA) database lists no current restrictions under REACH for CAS 1537447-07-6, though proper GLP-compliant toxicity studies are recommended before large-scale use, reflecting the industry's emphasis on green chemistry principles.

Synthetic methodologies for 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol typically involve Michael addition of ammonia equivalents to α,β-unsaturated carbonyl precursors followed by reduction. Advanced protocols employing flow chemistry (a trending technique searched alongside "continuous API manufacturing") have improved yields to >80% while reducing solvent waste. Analytical characterization via LC-MS and 2D NMR confirms the compound's purity, with typical HPLC chromatograms showing a single peak at 254 nm—critical data for quality control departments troubleshooting "HPLC method development for polar amines".

The commercial availability of CAS 1537447-07-6 remains limited to specialty suppliers like PharmaBlock and Combi-Blocks, with current pricing ranging $250–$500/g at milligram scales. This scarcity drives interest in cost-effective synthetic routes, as evidenced by search trends for "pyrazole building block suppliers". Storage recommendations suggest inert atmosphere below -20°C to prevent oxidative degradation, while handling requires standard PPE due to potential respiratory sensitization risks—a safety consideration often overlooked in early-stage research.

Emerging applications in metal-organic frameworks (MOFs) leverage the compound's bifunctional groups for constructing porous materials with CO2 capture capabilities. This aligns with booming searches for "sustainable adsorption materials" amid climate change discussions. Computational studies (e.g., DFT calculations) predict strong chelation with transition metals, opening possibilities in homogeneous catalysis—a niche explored in recent patents covering asymmetric hydrogenation processes.

For researchers investigating structure-activity relationships (SAR), the 3-amino-1-propanol chain offers a flexible spacer for modifying molecular recognition properties. Database mining reveals structural analogs appearing in JAK/STAT inhibitors and TRPV1 modulators—topics gaining traction in autoimmune and pain management research. The compound's cLogD7.4 (~0.5) positions it favorably within Lipinski's rule of five parameters, explaining its popularity in lead optimization projects addressing "oral bioavailability challenges"—a persistent pain point in medicinal chemistry.

Looking ahead, innovations in biocatalysis may enable greener production of enantiopure 3-amino-3-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol, responding to demands for "chiral amine synthesis without heavy metals". The compound's IP potential remains underexploited, with fewer than 20 patents referencing CAS 1537447-07-6 as of 2024—a white space attracting queries about "underutilized heterocycles in pharma". As analytical techniques like cryo-EM reveal new biological targets, this multifunctional scaffold may find unexpected roles in addressing undruggable targets, cementing its status as a valuable tool for modern molecular design.